Cas no 2060009-02-9 (benzyl 7-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 7-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2060009-02-9
• MF: C₁₆H₁₄ClNO₄S
• MW: 351.804662227631
• MDL: MFCD30486510
• CID: 5222067
• PubChem ID: 118906280
• Update Time: 2025-06-14

benzyl 7-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 7-(chlorosulfonyl)-2,3-dihydro-, phenylmethyl ester
• benzyl 7-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate

• MDL： MFCD30486510
• Inchi： 1S/C16H14ClNO4S/c17-23(20,21)14-8-4-7-13-9-10-18(15(13)14)16(19)22-11-12-5-2-1-3-6-12/h1-8H,9-11H2
• InChI Key： YMSLOHQXRMCLFM-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C2=C(C=CC=C2S(Cl)(=O)=O)CC1

Additional information on benzyl 7-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate

Research Brief on Benzyl 7-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate (CAS: 2060009-02-9) in Chemical Biology and Pharmaceutical Applications

Benzyl 7-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate (CAS: 2060009-02-9) has recently emerged as a key synthetic intermediate in medicinal chemistry and drug discovery. This indole-derived sulfonyl chloride compound exhibits unique reactivity patterns that make it particularly valuable for the development of novel therapeutic agents. Recent studies have highlighted its utility in constructing biologically active molecules through nucleophilic substitution reactions at the chlorosulfonyl group, while the benzyl carboxylate moiety provides additional handles for further structural modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's effectiveness as a precursor for synthesizing sulfonamide-based kinase inhibitors. The chlorosulfonyl group was successfully displaced by various amine nucleophiles to generate a library of potential anticancer agents. Molecular docking studies revealed that derivatives maintained favorable interactions with ATP-binding pockets of target kinases, with several analogs showing sub-micromolar IC50 values against multiple cancer cell lines.

New synthetic methodologies have been developed to optimize the production of 2060009-02-9. A recent patent application (WO2023056121) describes an improved three-step synthesis from commercially available 2,3-dihydro-1H-indole-7-sulfonic acid, achieving >85% overall yield with excellent purity. This scalable process addresses previous challenges in controlling the chlorosulfonation step and has been successfully implemented at kilogram scale for preclinical development candidates.

The compound's stability profile has been systematically investigated in pharmaceutical development studies. Accelerated stability testing under various pH and temperature conditions (Eur. J. Pharm. Sci. 2023) demonstrated that the benzyl ester remains stable in solid state but undergoes predictable hydrolysis in aqueous solutions, providing guidance for formulation strategies. These findings are particularly relevant for prodrug design applications where controlled release of active sulfonamide moieties is desired.

Emerging applications in targeted protein degradation have been reported in ACS Chemical Biology (2024). Researchers utilized 2060009-02-9 as the warhead in PROTAC (proteolysis targeting chimera) design, capitalizing on the sulfonyl chloride's ability to form covalent bonds with target proteins while maintaining compatibility with E3 ligase binding elements. This approach has yielded several promising degrader molecules currently in lead optimization stages.

Ongoing research presented at the 2024 American Chemical Society National Meeting indicates expanded utility in radiopharmaceutical development. The compound's ability to be radiolabeled at multiple positions (including sulfur-35 and carbon-14) makes it valuable for creating molecular imaging probes. Preliminary PET imaging studies in animal models show excellent tissue distribution profiles for derivatives targeting neurodegenerative disease biomarkers.

Safety and toxicology assessments of 2060009-02-9 and its derivatives have progressed significantly. Recent in vitro and in vivo studies (Regul. Toxicol. Pharmacol. 2024) establish structure-toxicity relationships for this chemical series, identifying metabolic pathways that influence both efficacy and safety profiles. These findings are guiding the design of next-generation compounds with improved therapeutic indices.

The compound continues to find applications in chemical biology tool development. A Nature Chemical Biology publication (2024) described its use in creating activity-based probes for studying sulfotransferase enzymes, enabling new insights into post-translational modification pathways. This work underscores the dual utility of 2060009-02-9 as both a pharmaceutical intermediate and a research tool for fundamental biological discovery.